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Compound of Interest

Compound Name: Ont-093

Cat. No.: B1684371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of ONT-093 (also known as OC144-093), a potent and orally bioavailable inhibitor of P-

glycoprotein (P-gp), in preclinical in vivo mouse models. The following sections detail its

mechanism of action, summarize key quantitative data from preclinical studies, and provide

step-by-step experimental protocols.

Mechanism of Action
ONT-093 functions as a non-competitive inhibitor of the P-glycoprotein (P-gp) efflux pump, a

member of the ATP-binding cassette (ABC) transporter family. P-gp is frequently

overexpressed in cancer cells, where it actively transports a wide range of chemotherapeutic

agents out of the cell, leading to multidrug resistance (MDR). By inhibiting P-gp, ONT-093
effectively restores the intracellular concentration and enhances the efficacy of co-administered

anticancer drugs in resistant tumors. Preclinical studies have demonstrated that ONT-093 can

reverse MDR to common chemotherapeutics such as paclitaxel and doxorubicin.

Quantitative Data Summary
The following tables summarize the reported dosages and pharmacokinetic parameters of

ONT-093 in mouse models from preclinical studies.

Table 1: ONT-093 Dosage in Murine Tumor Models
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Table 2: Pharmacokinetic Profile of ONT-093 in Rodents

Parameter Value Species

Oral Bioavailability >50% Rodents

Experimental Protocols
This section provides detailed protocols for utilizing ONT-093 in conjunction with

chemotherapeutic agents in mouse xenograft models.
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Protocol 1: Evaluation of ONT-093 in a Doxorubicin-
Resistant Leukemia Model
Objective: To assess the efficacy of ONT-093 in reversing doxorubicin resistance in a

P388/ADR leukemia mouse model.

Materials:

P388/ADR leukemia cells

Appropriate mouse strain (e.g., BALB/c)

Doxorubicin

ONT-093

Vehicle for oral gavage (e.g., 0.5% methylcellulose)

Standard animal housing and monitoring equipment

Procedure:

Cell Culture and Implantation:

Culture P388/ADR cells according to standard protocols.

Implant a predetermined number of P388/ADR cells intraperitoneally (i.p.) into mice.

Animal Randomization and Grouping:

Once tumors are established (e.g., palpable or based on a pilot study timeline), randomize

mice into the following groups (n=8-10 mice/group):

Group 1: Vehicle control (oral gavage)

Group 2: Doxorubicin alone

Group 3: ONT-093 alone (75 mg/kg, p.o.)
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Group 4: Doxorubicin + ONT-093 (75 mg/kg, p.o.)

Drug Preparation and Administration:

Prepare a suspension of ONT-093 in the chosen vehicle for oral administration.

Prepare doxorubicin solution for its designated route of administration (e.g., i.p. or

intravenous).

Administer ONT-093 orally one hour prior to the administration of doxorubicin to allow for

absorption and P-gp inhibition.

Follow a predetermined treatment schedule (e.g., daily for 5 days).

Monitoring and Endpoint:

Monitor animal body weight and overall health daily.

The primary endpoint is typically overall survival. Record the date of death for each

animal.

Calculate the percent increase in lifespan (%ILS) for each treatment group compared to

the control group.

Protocol 2: Evaluation of ONT-093 in a Paclitaxel-
Resistant Solid Tumor Xenograft Model
Objective: To determine the ability of ONT-093 to enhance the antitumor activity of paclitaxel in

a multidrug-resistant human breast or colon carcinoma xenograft model.

Materials:

MDR human breast or colon carcinoma cell line

Immunocompromised mice (e.g., athymic nude or SCID)

Paclitaxel
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ONT-093

Vehicle for oral gavage

Matrigel (optional, for subcutaneous implantation)

Calipers for tumor measurement

Procedure:

Cell Culture and Tumor Implantation:

Culture the selected MDR cancer cell line.

Subcutaneously implant the cancer cells (typically mixed with Matrigel) into the flank of

each mouse.

Tumor Growth Monitoring and Randomization:

Monitor tumor growth regularly using calipers.

When tumors reach a mean volume of approximately 100-150 mm³, randomize the mice

into treatment groups:

Group 1: Vehicle control (oral gavage)

Group 2: Paclitaxel alone

Group 3: ONT-093 alone (100 mg/kg, p.o.)

Group 4: Paclitaxel + ONT-093 (100 mg/kg, p.o.)

Drug Preparation and Administration:

Prepare ONT-093 suspension for oral administration.

Prepare paclitaxel for its appropriate administration route (e.g., i.p. or i.v.).

Administer ONT-093 orally one hour before paclitaxel administration.
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Establish a treatment schedule (e.g., twice weekly for 3 weeks).

Efficacy Assessment:

Measure tumor volume with calipers 2-3 times per week.

Monitor animal body weight and clinical signs of toxicity.

The primary endpoint is typically tumor growth inhibition (TGI).

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

weight, histology, biomarker analysis).

Visualizations
The following diagrams illustrate the mechanism of action of ONT-093 and a typical

experimental workflow for in vivo studies.
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Caption: Mechanism of ONT-093 action in a cancer cell.
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Caption: Experimental workflow for ONT-093 in vivo studies.
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To cite this document: BenchChem. [Application Notes and Protocols for ONT-093 in In Vivo
Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684371#ont-093-dosage-for-in-vivo-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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